Cas no 1286713-74-3 (2-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-4-methyl-1,3-benzothiazole)

• Product Name: 2-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-4-methyl-1,3-benzothiazole
• CAS No: 1286713-74-3
• MF: C₁₈H₁₇ClN₂O₂S₂
• MW: 392.922780752182
• CID: 6446086
• Update Time: 2025-06-07

2-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-4-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-4-methyl-1,3-benzothiazole
• (5-chlorothiophen-2-yl)-[4-[(4-methyl-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl]methanone

• Inchi： 1S/C18H17ClN2O2S2/c1-11-3-2-4-13-16(11)20-18(25-13)23-12-7-9-21(10-8-12)17(22)14-5-6-15(19)24-14/h2-6,12H,7-10H2,1H3
• InChI Key： CRSXDOQFVYRLJR-UHFFFAOYSA-N
• SMILES： C(C1SC(Cl)=CC=1)(N1CCC(OC2=NC3=C(C)C=CC=C3S2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-4-methyl-1,3-benzothiazole

Introduction to 2-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-4-methyl-1,3-benzothiazole (CAS No. 1286713-74-3)

2-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-4-methyl-1,3-benzothiazole, identified by its CAS number 1286713-74-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a piperidine moiety and a chlorothiophene group in its molecular framework endows it with unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery.

The molecular architecture of 2-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-4-methyl-1,3-benzothiazole features a benzothiazole core substituted with a 4-methyl group at the 4-position and an oxy-piperidine chain linked to a carbonyl-substituted chlorothiophene. This structural configuration suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating various physiological processes. The compound's dual functionality—combining the bioisosteric properties of piperidine with the electron-withdrawing effect of the chlorothiophene—makes it an intriguing subject for synthetic modifications and pharmacological evaluations.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their demonstrated efficacy in treating a wide range of diseases. Among these, benzothiazole derivatives have shown particular promise in oncology, anti-inflammatory, and antimicrobial applications. The specific substitution pattern in 2-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-4-methyl-1,3-benzothiazole aligns with the growing interest in molecules that can selectively inhibit key pathological pathways without significant off-target effects.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for developing novel therapeutic agents. The piperidine ring is well-documented for its role in enhancing oral bioavailability and metabolic stability, while the chlorothiophene moiety can contribute to binding affinity through hydrophobic interactions. These features are particularly relevant in the context of drug design, where optimizing pharmacokinetic profiles is as crucial as maximizing pharmacodynamic activity.

Recent studies have highlighted the importance of benzothiazole derivatives in modulating enzyme activity, particularly kinases and phosphodiesterases, which are often dysregulated in diseases such as cancer and inflammatory disorders. The structural elements present in 2-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-4-methyl-1,3-benzothiazole suggest that it may interact with such targets, potentially leading to therapeutic benefits. For instance, the carbonyl group could engage in hydrogen bonding with polar residues in protein active sites, while the aromatic rings could stack against hydrophobic pockets.

The synthesis of 2-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-4-methyl-1,3-benzothiazole involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the piperidine-thioether linkage and the introduction of the chlorothiophene substituent. Advances in catalytic methods have enabled more efficient routes to these types of compounds, reducing both reaction times and waste generation—a critical consideration in modern pharmaceutical synthesis.

Evaluation of 2-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-4-methyl-1,3-benzothiazole has begun in several preclinical models to assess its biological activity and safety profile. Initial findings indicate that it exhibits promising interactions with target proteins at concentrations that are generally well-tolerated by mammalian cells. These results are encouraging but require further validation through more comprehensive toxicological studies before moving into clinical trials.

The development of new drugs is often hampered by challenges such as poor solubility, rapid metabolism, or lack of selectivity. The unique structural features of 2-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-4-methyl-1,3-benzothiazole offer potential solutions to some of these issues. For example, the presence of polar functional groups like hydroxyls or amines could enhance solubility without compromising stability. Additionally, modifications to the piperidine ring might improve metabolic resistance against enzymatic degradation.

In conclusion,2-{1-(5-chlorothiophene-2-carbonyl)piperidin-4-yloxy}-4-methyl-1,3-benzothiazole (CAS No. 1286713-74-3) represents an exciting opportunity for medicinal chemists to explore new therapeutic avenues. Its well-designed molecular framework positions it as a valuable building block for drug discovery programs targeting diseases with unmet medical needs. As research progresses，it will be essential to balance innovation with rigorous scientific evaluation to realize its full potential as a therapeutic agent.